4-(2,4-dichlorophenyl)-1-(2-methoxyphenyl)-1H-imidazole-2-thiol

• IUPAC Name: 5-(2,4-dichlorophenyl)-3-(2-methoxyphenyl)-1H-imidazole-2-thione
• InChI: InChI=1S/C16H12Cl2N2OS/c1-21-15-5-3-2-4-14(15)20-9-13(19-16(20)22)11-7-6-10(17)8-12(11)18/h2-9H,1H3,(H,19,22)
• InChI Key: ZNXRBCYTTHPVFB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2C=C(NC2=S)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C16H12Cl2N2OS
• Molecular Weight: 351.2 g/mol

Description

4-(2,4-dichlorophenyl)-1-(2-methoxyphenyl)-1H-imidazole-2-thiol, commonly known as DCMIX, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a member of the imidazole family and has been found to possess a range of interesting biochemical and physiological effects. In We will also list future directions for research on this compound.

Mechanism of Action

The mechanism of action of DCMIX is not yet fully understood. However, studies have shown that it can interact with various cellular targets, including mitochondria, the endoplasmic reticulum, and the cytoskeleton. It is believed that these interactions contribute to the compound's various biochemical and physiological effects.
Biochemical and Physiological Effects:
DCMIX has been found to have a range of interesting biochemical and physiological effects. For example, it has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are involved in inflammation. DCMIX has also been found to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of DCMIX is that it is relatively easy to synthesize and purify. It is also stable under a range of conditions, making it suitable for use in various lab experiments. However, one limitation of DCMIX is that its mechanism of action is not yet fully understood. This makes it difficult to predict its effects in various experimental settings.

Future Directions

There are several future directions for research on DCMIX. One area of interest is its potential as a therapeutic agent for the treatment of various diseases, including cancer and inflammatory conditions. Further studies are needed to better understand the compound's mechanism of action and to optimize its therapeutic potential.
Another area of interest is the development of new synthetic methods for DCMIX. This could lead to the production of analogs with improved properties, such as increased potency or selectivity for specific cellular targets.
In conclusion, DCMIX is a chemical compound with a range of interesting biochemical and physiological effects. Its potential applications in scientific research make it a promising area of study for the future. Further research is needed to fully understand its mechanism of action and to optimize its therapeutic potential.

Synthesis Methods

DCMIX can be synthesized by the reaction of 2,4-dichlorobenzaldehyde and 2-methoxybenzylamine in the presence of thiourea. The reaction is carried out in a solvent such as ethanol or methanol and typically requires refluxing for several hours. The resulting product is a yellow crystalline solid that can be purified by recrystallization.

Scientific Research Applications

DCMIX has been found to have a range of potential applications in scientific research. One area of interest is its potential as a therapeutic agent for the treatment of various diseases. For example, DCMIX has been shown to have anti-inflammatory properties and may be useful in the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.
Another area of interest is DCMIX's potential as an anticancer agent. Studies have shown that DCMIX can induce cell death in various cancer cell lines, including breast cancer, lung cancer, and pancreatic cancer. It is believed that DCMIX achieves this effect by disrupting the function of mitochondria, which are essential for cell survival.